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Introduction
The MDA-T68 cell line, derived from a follicular variant of papillary thyroid carcinoma (FVPTC),

is a valuable in vitro model for studying thyroid cancer biology and evaluating potential

therapeutic agents.[1][2] This cell line is characterized by an activating NRAS Q61K mutation

and a TERT promoter mutation, while being wildtype for BRAF.[1][2][3] These genetic features

make MDA-T68 particularly relevant for investigating the downstream effects of RAS pathway

activation in thyroid malignancies. This document provides a comprehensive guide to the

standard protocols for culturing, maintaining, and experimenting with MDA-T68 cells.

Cell Line Characteristics
A summary of the key characteristics of the MDA-T68 cell line is provided in the table below.
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Characteristic Description

Cell Line Name MDA-T68

ATCC Number CRL-3353

Disease
Follicular variant of papillary thyroid carcinoma

(FVPTC)

Species of Origin Homo sapiens (Human)

Gender Male

Age at Sampling 75 years

Growth Properties Adherent

Doubling Time Approximately 45 hours

Key Mutations
NRAS p.Gln61Lys (Q61K), TERT promoter c.1-

124C>T

Data Presentation: Quantitative Culture Parameters
The following tables summarize essential quantitative data for the successful culture of MDA-

T68 cells.

Table 1: Complete Growth Medium Formulation

Component Base Medium Final Concentration

RPMI-1640 Medium 500 mL -

Fetal Bovine Serum (FBS) 56 mL 10%

L-Glutamine 5.6 mL of 200 mM stock 2 mM

Non-Essential Amino Acids

(NEAA)
5.6 mL of 100X stock 1X

Table 2: Subculturing and Seeding Densities
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Parameter Recommendation

Subculture Ratio 1:3 to 1:6

Seeding Density 5 x 10⁴ to 7 x 10⁴ viable cells/cm²

Trypsin-EDTA Solution 0.25% (w/v) Trypsin- 0.53 mM EDTA

Incubation Conditions 37°C, 5% CO₂ in a humidified incubator

Table 3: Cryopreservation Medium

Component Final Concentration

Complete Growth Medium 90%

Dimethyl Sulfoxide (DMSO) 10%

Experimental Protocols
Thawing of Cryopreserved MDA-T68 Cells
This protocol describes the steps for reviving cryopreserved MDA-T68 cells.

Workflow for Thawing Cryopreserved Cells
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Preparation

Thawing

Washing and Seeding

Warm complete growth medium to 37°C

Quickly thaw vial in 37°C water bath

Decontaminate vial with 70% ethanol

Transfer cells to a 15 mL conical tube with 9 mL of pre-warmed medium

Centrifuge at 150-400 x g for 8-12 minutes

Resuspend cell pellet in fresh complete growth medium

Seed cells into a T-75 flask

Incubate at 37°C, 5% CO₂

Click to download full resolution via product page

Caption: Workflow for reviving cryopreserved MDA-T68 cells.
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Methodology:

Prepare a 15 mL conical tube with 9 mL of complete growth medium and warm it to 37°C.

Quickly thaw the cryovial of MDA-T68 cells in a 37°C water bath until a small ice crystal

remains.

Decontaminate the outside of the vial with 70% ethanol.

Under sterile conditions, transfer the contents of the vial to the prepared 15 mL conical tube.

Centrifuge the cell suspension at 150-400 x g for 8-12 minutes to pellet the cells.

Carefully aspirate the supernatant containing the cryoprotectant.

Gently resuspend the cell pellet in fresh, pre-warmed complete growth medium.

Transfer the cell suspension to a T-75 culture flask containing the appropriate amount of

medium.

Incubate the flask at 37°C in a humidified incubator with 5% CO₂.

Change the medium after 24 hours to remove any residual cryoprotectant.

Subculturing of MDA-T68 Cells
This protocol outlines the procedure for passaging adherent MDA-T68 cells.

Workflow for Subculturing MDA-T68 Cells
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Preparation

Cell Dissociation

Neutralization and Seeding

Aspirate spent medium from the culture flask

Rinse the cell monolayer with DPBS

Add 2-3 mL of 0.25% Trypsin-EDTA

Incubate at 37°C for 5-15 minutes

Observe cell detachment under a microscope

Add complete growth medium to neutralize trypsin

Collect the cell suspension in a conical tube

Centrifuge to pellet the cells

Resuspend in fresh medium and count the cells

Seed new flasks at the desired density

Incubate at 37°C, 5% CO₂

Click to download full resolution via product page

Caption: Workflow for passaging adherent MDA-T68 cells.
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Methodology:

Aspirate the spent culture medium from the flask.

Gently rinse the cell monolayer with Dulbecco's Phosphate-Buffered Saline (DPBS) without

Ca²⁺ and Mg²⁺ to remove any residual serum.

Add 2-3 mL of 0.25% (w/v) Trypsin-0.53 mM EDTA solution to the flask, ensuring the entire

cell layer is covered.

Incubate the flask at 37°C for 5-15 minutes, or until the cells detach. Observe the cells under

an inverted microscope to monitor detachment. Avoid agitating the flask to prevent cell

clumping.

Once the cells have detached, add an equal volume of complete growth medium to

neutralize the trypsin.

Gently pipette the cell suspension up and down to create a single-cell suspension.

Transfer the cell suspension to a sterile conical tube and centrifuge at 150 x g for 5 minutes.

Discard the supernatant and resuspend the cell pellet in fresh, pre-warmed complete growth

medium.

Determine the cell concentration and viability using a hemocytometer or an automated cell

counter.

Seed new culture flasks at a density of 5 x 10⁴ to 7 x 10⁴ viable cells/cm².

Incubate the new flasks at 37°C in a humidified incubator with 5% CO₂.

Cryopreservation of MDA-T68 Cells
This protocol describes the procedure for freezing MDA-T68 cells for long-term storage.

Workflow for Cryopreserving MDA-T68 Cells
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Cell Preparation

Freezing Process

Long-Term Storage

Harvest cells in logarithmic growth phase

Determine cell number and viability

Centrifuge at 150 x g for 5 minutes

Resuspend pellet in cold cryopreservation medium

Aliquot 1 mL into cryovials

Place vials in a controlled-rate freezing container at -80°C

Transfer to liquid nitrogen vapor phase after 24 hours

Click to download full resolution via product page

Caption: Workflow for the cryopreservation of MDA-T68 cells.

Methodology:
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Select a culture of MDA-T68 cells that is in the logarithmic phase of growth and has high

viability.

Harvest the cells as described in the subculturing protocol (steps 1-8).

Determine the total number of viable cells.

Centrifuge the cell suspension and resuspend the pellet in cold cryopreservation medium

(90% complete growth medium, 10% DMSO) at a concentration of 2-4 x 10⁶ viable cells/mL.

[4]

Aliquot 1 mL of the cell suspension into sterile cryovials.

Place the cryovials in a controlled-rate freezing container (e.g., Mr. Frosty) and store at

-80°C overnight. This ensures a cooling rate of approximately -1°C per minute.[4]

The following day, transfer the cryovials to the vapor phase of a liquid nitrogen freezer for

long-term storage.[4]

Signaling Pathways in MDA-T68 Cells
The NRAS Q61K mutation in MDA-T68 cells leads to the constitutive activation of the RAS

protein, which in turn activates downstream signaling pathways, primarily the Mitogen-Activated

Protein Kinase (MAPK) and the Phosphoinositide 3-Kinase (PI3K)/Akt pathways. These

pathways are crucial drivers of cell proliferation, survival, and differentiation in papillary thyroid

carcinoma.[5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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